Cas no 2172449-90-8 (4-bromo-1-(2-cyclobutylethyl)-1H-imidazole)

• Product Name: 4-bromo-1-(2-cyclobutylethyl)-1H-imidazole
• CAS No: 2172449-90-8
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 6170127
• PubChem ID: 165572612
• Update Time: 2025-10-06

4-bromo-1-(2-cyclobutylethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-cyclobutylethyl)-1H-imidazole
• EN300-1613822
• 2172449-90-8

• Inchi： 1S/C9H13BrN2/c10-9-6-12(7-11-9)5-4-8-2-1-3-8/h6-8H,1-5H2
• InChI Key： BRWFROQGESMBDF-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CCC1CCC1

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-bromo-1-(2-cyclobutylethyl)-1H-imidazole

4-Bromo-1-(2-Cyclobutylethyl)-1H-Imidazole: A Comprehensive Overview

The compound 4-bromo-1-(2-cyclobutylethyl)-1H-imidazole, identified by the CAS number 2172449-90-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which have been extensively studied for their diverse applications in drug discovery and material science. The structure of this compound is characterized by a bromine atom at the 4-position of the imidazole ring, coupled with a 2-cyclobutylethyl substituent at the 1-position. This unique combination of functional groups and structural features makes it a promising candidate for various biological and chemical studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of imidazole derivatives, including 4-bromo-1-(2-cyclobutylethyl)-1H-imidazole. Researchers have employed various strategies, such as the Paal-Knorr synthesis and other cyclization techniques, to construct imidazole rings with tailored substituents. The incorporation of a cyclobutane ring into the side chain introduces interesting stereochemical properties, which can be exploited for designing bioactive molecules. This compound has been synthesized through a multi-step process involving nucleophilic substitutions, eliminations, and cyclizations, ensuring high purity and structural integrity.

The pharmacological potential of imidazole derivatives has been a focal point in recent studies. 4-Bromo-1-(2-cyclobutylethyl)-1H-imidazole has shown promising activity in preliminary assays targeting various biological pathways. For instance, it exhibits moderate inhibitory effects on certain kinases, making it a potential lead compound for anti-inflammatory or anti-cancer drug development. Additionally, its ability to modulate ion channels has been explored in neuropharmacological studies, highlighting its role as a tool compound for studying neuronal signaling.

In terms of chemical applications, this compound serves as an excellent precursor for further functionalization. The bromine atom at the 4-position can be readily substituted with other groups using nucleophilic aromatic substitution reactions, enabling the creation of diverse analogs with varying biological profiles. Furthermore, the cyclobutane ring imparts rigidity to the molecule, which can enhance its binding affinity to target proteins. These properties make it an attractive starting material for combinatorial chemistry and high-throughput screening campaigns.

The environmental impact and toxicity profile of imidazole derivatives are critical considerations for their safe use in industrial and therapeutic applications. Studies on 4-bromo-1-(2-cyclobutylethyl)-1H-imidazole have indicated low acute toxicity in experimental models; however, long-term effects require further investigation. Regulatory agencies emphasize the importance of assessing such compounds' biodegradability and ecological fate to ensure sustainable practices in chemical manufacturing.

In conclusion, 4-bromo-1-(2-cyclobutylethyl)-1H-imidazole represents a valuable addition to the arsenal of imidazole derivatives with potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic chemistry and pharmacology, positions it as a key molecule for future research endeavors. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.